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Compound of Interest

Compound Name: Boc-Thr-OBzl

Cat. No.: B558203

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for N-a-(tert-
Butoxycarbonyl)-L-threonine benzyl ester (Boc-Thr-OBzl), a key building block in peptide
synthesis. Adherence to these guidelines is crucial for ensuring personnel safety and
maintaining the integrity of experimental outcomes.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Boc-Thr-OBzl is presented in Table
1. This data is essential for the proper design of experiments and for understanding the
behavior of the compound under various conditions.

Property Value Source

CAS Number 33662-26-9 [11[2]

Molecular Formula C16H23NOs [2]

Molecular Weight 309.36 g/mol [2]

Appearance White to off-white solid/powder ~ Combi-Blocks SDS
Purity 295% - 98% [2]

Storage Temperature Refrigerated (2-8 °C) [1]
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Hazard Identification and Safety Precautions

While the Safety Data Sheet (SDS) for Boc-Thr-OBzl from Combi-Blocks indicates no known
hazards under GHS classification, it is imperative to handle the compound with the standard
care afforded to all laboratory chemicals.[1]

General Precautions:

Eye Contact: May cause eye irritation.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses or goggles are required.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.
» Skin and Body Protection: A laboratory coat is mandatory.

o Respiratory Protection: In case of insufficient ventilation or dust formation, a NIOSH-
approved respirator should be used.

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately:[1]
 Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Seek medical attention.[1]

 Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[1]

Handling and Storage

Proper handling and storage are critical to maintaining the stability and purity of Boc-Thr-OBzl.

o Handling: Avoid contact with skin, eyes, and clothing. Avoid the formation of dust and
aerosols. Provide adequate ventilation. Keep away from sources of ignition.[1]

o Storage: Store in a tightly closed container in a dry and well-ventilated place. It is
recommended to store the compound under refrigerated conditions.[1]

Stability and Reactivity

e Chemical Stability: Stable under recommended storage conditions.
» Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Upon combustion, Boc-Thr-OBzl may produce carbon
monoxide, carbon dioxide, and nitrogen oxides.[1]

Experimental Protocols and Workflows

Boc-Thr-OBzl is primarily used in peptide synthesis, particularly within the Boc/Bzl (tert-
Butoxycarbonyl/benzyl) protecting group strategy.[3][4] The following diagrams illustrate a
typical experimental workflow for the incorporation of Boc-Thr-OBzl in peptide synthesis and
the overarching safety and handling logic.
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Click to download full resolution via product page

A typical experimental workflow for peptide coupling using Boc-Thr-OBzl.
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Logical relationship of safety and handling precautions for Boc-Thr-OBzlI.
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In the case of a spill, the following steps should be taken:

e Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[1]

e Environmental Precautions: Prevent the material from entering drains or waterways.

o Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,
and place it in a suitable, labeled container for disposal.[1]

Disposal Considerations

All waste materials should be disposed of in accordance with local, state, and federal
regulations. Contact a licensed professional waste disposal service to dispose of this material.

By adhering to the safety and handling precautions outlined in this guide, researchers,
scientists, and drug development professionals can minimize risks and ensure a safe working
environment when utilizing Boc-Thr-OBzl in their experimental endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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